4-Cyclopentyl-3-(trifluoromethyl)benzonitrile

• Molecular Formula: C13H12F3N
• Molecular Weight: 239.24 g/mol
• IUPAC Name: 4-cyclopentyl-3-(trifluoromethyl)benzonitrile
• InChI: InChI=1S/C13H12F3N/c14-13(15,16)12-7-9(8-17)5-6-11(12)10-3-1-2-4-10/h5-7,10H,1-4H2
• InChI Key: YPYOPEZEHHPZCZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C2=C(C=C(C=C2)C#N)C(F)(F)F

Description

4-Cyclopentyl-3-(trifluoromethyl)benzonitrile is a useful research compound. Its molecular formula is C13H12F3N and its molecular weight is 239.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-chloro-3-(trifluoromethyl)benzonitrile (1.5 g), iron (III) acetylacetonate (130 mg), and 1-methylpyrrolidin-2-one (4 mL) in THF (45 mL) was added a 1 M solution of cyclopentyl magnesium bromide in THF (8.8 mL) at 5° C., followed by stirring at room temperature for 0.5 hours and diluting with diethylether. 1 M hydrochloric acid was slowly added thereto, followed by extraction with EtOAc. The organic layer was washed with brine, dried over MgSO4, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (hexane:EtOAc=100:0 to 95:5) to obtain 4-cyclopentyl-3-(trifluoromethyl)benzonitrile (367 mg) as a white solid.